molecular formula C19H29N2O6- B12518785 (13,13-Dimethyl-10-oxo-12-phenyl-3,6,11-trioxa-9-azatetradecan-1-yl)carbamate CAS No. 796865-54-8

(13,13-Dimethyl-10-oxo-12-phenyl-3,6,11-trioxa-9-azatetradecan-1-yl)carbamate

Cat. No.: B12518785
CAS No.: 796865-54-8
M. Wt: 381.4 g/mol
InChI Key: BTDWYULWZRZCHD-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(13,13-Dimethyl-10-oxo-12-phenyl-3,6,11-trioxa-9-azatetradecan-1-yl)carbamate is a structurally complex carbamate derivative characterized by a 14-membered backbone incorporating dimethyl, oxo, phenyl, trioxa (three ether linkages), and aza (nitrogen) groups. Carbamates are widely studied for their stability, bioactivity, and utility in medicinal chemistry, often serving as prodrugs or enzyme inhibitors. Synthesis likely involves carbamate annulation or coupling strategies, analogous to methods employed for related compounds .

Properties

CAS No.

796865-54-8

Molecular Formula

C19H29N2O6-

Molecular Weight

381.4 g/mol

IUPAC Name

N-[2-[2-[2-[(2,2-dimethyl-1-phenylpropoxy)carbonylamino]ethoxy]ethoxy]ethyl]carbamate

InChI

InChI=1S/C19H30N2O6/c1-19(2,3)16(15-7-5-4-6-8-15)27-18(24)21-10-12-26-14-13-25-11-9-20-17(22)23/h4-8,16,20H,9-14H2,1-3H3,(H,21,24)(H,22,23)/p-1

InChI Key

BTDWYULWZRZCHD-UHFFFAOYSA-M

Canonical SMILES

CC(C)(C)C(C1=CC=CC=C1)OC(=O)NCCOCCOCCNC(=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Erythromycin-Derived Cyclic Carbamates

Example Compounds :

  • 12-O-Methyl-9-deoxo-9-dihydro-9a-aza-9a-homoerythromycin A 9a,11-cyclic carbamate (Compound 2)
  • 12-O-Ethyl analogue (Compound 3) and their 3-descladinosyl derivatives (Compounds 5, 6) .

Structural Comparison :

  • Backbone : The target compound lacks the macrolide ring of erythromycin derivatives but shares a polyether-aza backbone.
  • Functional Groups : Both feature cyclic carbamate linkages, but the target compound includes a phenyl group and additional ethers (trioxa), which may enhance lipophilicity and metabolic stability.
  • Substituents: Erythromycin derivatives have sugar moieties (cladinosyl) and alkyl ethers (12-O-methyl/ethyl), whereas the target compound substitutes these with phenyl and dimethyl groups.

Physicochemical Data :

Property Erythromycin Carbamate (Compound 5) Target Compound (Inferred)
Molecular Weight ~800–850 g/mol (estimated) ~450–500 g/mol (estimated)
Solubility Low (hydrophobic macrolide core) Moderate (polar ethers)
Stability Acid-labile (cyclic carbamate) Likely more stable (non-cyclic)

Aza-Sugar Carbamates

Example Compound: 1,2,4-Trideoxy-1,4-imino-L-xylitol carbamate .

Structural Comparison :

  • Backbone : Aza-sugars feature a pyrrolidine or piperidine ring, whereas the target compound has a linear chain with embedded heteroatoms.
  • Functional Groups : Both contain carbamate linkages, but the aza-sugar lacks ethers and phenyl groups.

Applications : Aza-sugars inhibit glycosidases; the target compound’s trioxa chain may enable membrane penetration for similar enzyme-targeting roles .

Quinoline Carbamates

Example Compound: 4-(2-Methyl-1-pyrrolidyl)-7-chloroquinoline carbamate .

Structural Comparison :

  • Core: Quinoline derivatives have a nitrogen-containing aromatic ring, contrasting with the target compound’s aliphatic backbone.
  • Functional Groups: Both include carbamates, but the quinoline derivative’s chloro and pyrrolidine groups confer distinct electronic properties.

Synthesis : Formed via chloroformate-amine reactions, a common carbamate synthesis route .

Applications: Quinoline carbamates exhibit antimalarial activity; the target compound’s phenyl group may support aromatic interactions in receptor binding .

Bioactivity and Stability Trends

  • Erythromycin Analogues: Acid sensitivity limits oral bioavailability; the target compound’s non-cyclic structure may improve stability .
  • Aza-Sugars : High diastereoselectivity in synthesis correlates with potent enzyme inhibition; similar stereochemical control could enhance the target compound’s efficacy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.